![molecular formula C18H24N6 B5850490 N-(3-methylphenyl)-4,6-di-1-pyrrolidinyl-1,3,5-triazin-2-amine](/img/structure/B5850490.png)
N-(3-methylphenyl)-4,6-di-1-pyrrolidinyl-1,3,5-triazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylphenyl)-4,6-di-1-pyrrolidinyl-1,3,5-triazin-2-amine, commonly known as MPDT, is a novel psychoactive substance that belongs to the class of designer drugs. MPDT is a synthetic compound that has been developed as a potential replacement for other psychoactive drugs. It has gained popularity among researchers due to its unique chemical structure and potential therapeutic applications.
Mechanism of Action
The mechanism of action of MPDT is not fully understood. However, it is believed to work by binding to the dopamine and serotonin transporters, which increases the release of these neurotransmitters in the brain. This results in an increase in cognitive function, memory, and learning.
Biochemical and Physiological Effects:
MPDT has been shown to have a range of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin, which are neurotransmitters that play a critical role in mood, motivation, and cognitive function. MPDT has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
MPDT has several advantages for lab experiments. It is easy to synthesize and has a high purity level. MPDT is also stable and can be stored for long periods without degradation. However, the limitations of MPDT include its potential toxicity and lack of long-term safety data.
Future Directions
MPDT has the potential to be used in a range of therapeutic applications. Future research should focus on the long-term safety of MPDT and its potential use in the treatment of neurological disorders. Further studies are also needed to understand the mechanism of action of MPDT and its effects on the brain. Additionally, research should focus on developing new synthesis methods for MPDT that are more efficient and environmentally friendly.
Synthesis Methods
The synthesis of MPDT involves the reaction between 3-methylbenzaldehyde, pyrrolidine, and 4,6-dichloro-1,3,5-triazine in the presence of a base. The reaction results in the formation of MPDT as a white crystalline powder. The purity of MPDT can be improved by recrystallization.
Scientific Research Applications
MPDT has gained significant attention from the scientific community due to its potential therapeutic applications. It has been studied for its effects on the central nervous system, including its ability to enhance cognitive function, memory, and learning. MPDT has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(3-methylphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6/c1-14-7-6-8-15(13-14)19-16-20-17(23-9-2-3-10-23)22-18(21-16)24-11-4-5-12-24/h6-8,13H,2-5,9-12H2,1H3,(H,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMSZLWWHVFXKII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methylphenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.